Cas no 229343-00-4 (2-Thiophenecarbonylchloride, 3-chloro-5-methyl-)

• Product Name: 2-Thiophenecarbonylchloride, 3-chloro-5-methyl-
• CAS No: 229343-00-4
• MF: C₆H₄Cl₂OS
• MW: 195.066358566284
• CID: 245207
• PubChem ID: 18376862
• Update Time: 2025-04-19

2-Thiophenecarbonylchloride, 3-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbonylchloride, 3-chloro-5-methyl-
• 3-chloro-5-methylthiophene-2-carbonyl chloride
• 2-Thiophenecarbonylchloride,3-chloro-5-methyl
• DTXSID00593265
• SCHEMBL3045837
• ALGIMOLJDUHYTK-UHFFFAOYSA-N
• 2-chlorocarbonyl-3-chloro-5-methylthiophene
• 2-Thiophenecarbonylchloride,3-chloro-5-methyl-(9CI)
• 229343-00-4

• Inchi： 1S/C6H4Cl2OS/c1-3-2-4(7)5(10-3)6(8)9/h2H,1H3
• InChI Key： ALGIMOLJDUHYTK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)SC(C)=C1

Computed Properties

• Exact Mass: 193.93600
• Monoisotopic Mass: 193.9359913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 3.08890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives